Cas no 941884-02-2 (5-(4-methoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-(4-methoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 941884-02-2
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 6198914
• PubChem ID: 16802550
• Update Time: 2025-05-27

5-(4-methoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• AKOS024649467
• CCG-328397
• 5-((4-methoxyphenyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 5-(4-methoxyanilino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• F2455-0574
• 941884-02-2

• Inchi： 1S/C16H16N4O3/c1-19-14-13(15(21)20(2)16(19)22)12(8-9-17-14)18-10-4-6-11(23-3)7-5-10/h4-9H,1-3H3,(H,17,18)
• InChI Key： IQYISBQCQUWKTJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN=C2N(C)C(N1C)=O)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 312.12224039g/mol
• Monoisotopic Mass: 312.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Additional information on 5-(4-methoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Research Brief on 5-(4-methoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS: 941884-02-2)

The compound 5-(4-methoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS: 941884-02-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase enzymes, which are often implicated in various cancers and inflammatory diseases. The structural uniqueness of the pyrido[2,3-d]pyrimidine core, combined with the 4-methoxyphenylamino substituent, contributes to its selective binding affinity and inhibitory potency. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions between this compound and its target kinases.

In vitro and in vivo studies have demonstrated promising results, with the compound showing significant efficacy in suppressing tumor growth in xenograft models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through systematic structure-activity relationship (SAR) studies. These findings suggest that 5-(4-methoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione could serve as a lead compound for further drug development.

Moreover, recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its potential in combination therapies. The compound's mechanism of action, which involves the disruption of key signaling pathways in cancer cells, positions it as a viable candidate for targeted therapy. However, challenges such as off-target effects and resistance mechanisms remain areas of active investigation.

In conclusion, the latest research on 5-(4-methoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione underscores its potential as a versatile therapeutic agent. Continued efforts in optimizing its pharmacological profile and exploring its applications in various disease models will be critical for advancing this compound toward clinical trials. This brief serves as a timely update for researchers and industry professionals engaged in kinase inhibitor development and related fields.